Cas no 17429-36-6 (1-Methyl-2,3-dihydro-1,1'-biphenyl-4(1H)-one)

1-Methyl-2,3-dihydro-1,1'-biphenyl-4(1H)-one structure
17429-36-6 structure
Product Name:1-Methyl-2,3-dihydro-1,1'-biphenyl-4(1H)-one
CAS No:17429-36-6
MF:C13H14O
MW:186.249663829803
MDL:MFCD00087385
CID:1033756
PubChem ID:317675
Update Time:2024-11-01

1-Methyl-2,3-dihydro-1,1'-biphenyl-4(1H)-one Chemical and Physical Properties

Names and Identifiers

    • 1-Methyl-2,3-dihydro-[1,1'-biphenyl]-4(1H)-one
    • 4-Methyl-4-phenyl-cyclohex-2-enone
    • 4-METHYL-4-PHENYLCYCLOHEX-2-ENONE
    • 4-Methyl-4-phenyl-2-cyclohexen-1-one
    • 6-Phenyl-6-methyl-1-cyclohexene-3-one
    • 4-Phenyl-4-methyl-2-cyclohexene-1-one
    • 4-methyl-4-phenylcyclohex-2-en-1-one
    • 2-Cyclohexen-1-one, 4-methyl-4-phenyl-
    • NTASQMWLMVNJSS-UHFFFAOYSA-N
    • NSC250970
    • NE41405
    • RL02232
    • AK132206
    • 4-Methyl-4-phenyl-2-cyclohexen-1-one #
    • ST24038087
    • 17429-36-6
    • SCHEMBL8873535
    • C73334
    • EN300-109873
    • A881705
    • J-515752
    • DS-6977
    • MFCD00087385
    • CS-0153769
    • 1-Methyl-2,3-dihydro[1,1'-biphenyl]-4(1H)-one
    • AKOS016844447
    • 4-METHYL-4-PHENYL-2-CYCLOHEXEN-1-ONE, (+/-)
    • DTXSID90938489
    • NSC-250970
    • 51020-13-4
    • DS-005447
    • DB-306055
    • 4-methyl-4-phenyl-cyclohex-2-en-1-one
    • 1-Methyl-2,3-dihydro-1,1'-biphenyl-4(1H)-one
    • MDL: MFCD00087385
    • Inchi: 1S/C13H14O/c1-13(9-7-12(14)8-10-13)11-5-3-2-4-6-11/h2-7,9H,8,10H2,1H3
    • InChI Key: NTASQMWLMVNJSS-UHFFFAOYSA-N
    • SMILES: O=C1C=CC(C)(C2C=CC=CC=2)CC1

Computed Properties

  • Exact Mass: 186.10452
  • Monoisotopic Mass: 186.104465066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1
  • XLogP3: 2.9

Experimental Properties

  • PSA: 17.07

1-Methyl-2,3-dihydro-1,1'-biphenyl-4(1H)-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-DV654-250mg
1-Methyl-2,3-dihydro-1,1'-biphenyl-4(1H)-one
17429-36-6 98%
250mg
1101CNY 2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-DV654-50mg
1-Methyl-2,3-dihydro-1,1'-biphenyl-4(1H)-one
17429-36-6 98%
50mg
275.0CNY 2021-07-12
Alichem
A019120460-1g
1-Methyl-2,3-dihydro-[1,1'-biphenyl]-4(1H)-one
17429-36-6 98%
1g
400.00 USD 2021-06-16
Chemenu
CM125985-1g
1-methyl-2,3-dihydro-[1,1'-biphenyl]-4(1H)-one
17429-36-6 98%
1g
$206 2021-06-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-DV654-200mg
1-Methyl-2,3-dihydro-1,1'-biphenyl-4(1H)-one
17429-36-6 98%
200mg
910.0CNY 2021-07-12
Apollo Scientific
OR958636-250mg
1-Methyl-2,3-dihydro-[1,1'-biphenyl]-4(1H)-one
17429-36-6 98%
250mg
£233.00 2025-02-20
Apollo Scientific
OR958636-1g
1-Methyl-2,3-dihydro-[1,1'-biphenyl]-4(1H)-one
17429-36-6 98%
1g
£581.00 2025-02-20
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
P42100-1g
1-Methyl-2,3-dihydro-[1,1'-biphenyl]-4(1H)-one
17429-36-6
1g
¥1496.0 2021-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
P42100-250mg
1-Methyl-2,3-dihydro-[1,1'-biphenyl]-4(1H)-one
17429-36-6
250mg
¥596.0 2021-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
P42100-100mg
1-Methyl-2,3-dihydro-[1,1'-biphenyl]-4(1H)-one
17429-36-6
100mg
¥656.0 2021-09-08
Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.